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Compound of Interest

Compound Name: YC137

Cat. No.: B1683862 Get Quote

Technical Support Center: YC137
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address the insolubility of YC137 in aqueous solutions during experimental

procedures.

Frequently Asked Questions (FAQs)
Q1: What is YC137 and why is it used in research?

YC137 is a potent and selective small molecule inhibitor of the B-cell lymphoma 2 (Bcl-2)

protein.[1] In cancer cells, particularly hematological malignancies, overexpression of Bcl-2

prevents apoptosis (programmed cell death), contributing to tumor survival and drug

resistance. YC137 binds to Bcl-2, blocking its anti-apoptotic function and thereby promoting

cancer cell death.[1][2] It is a valuable tool in cancer research for studying apoptosis and

developing new therapeutic strategies.

Q2: What are the known solubility properties of YC137?

YC137 is a hydrophobic molecule with poor solubility in aqueous solutions. It is known to be

soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol.[3] Quantitative

solubility data is summarized in the table below.
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Q3: What is the mechanism of action of YC137?

YC137 functions by inhibiting the anti-apoptotic protein Bcl-2. Bcl-2 sequesters pro-apoptotic

proteins like Bax and Bak, preventing them from forming pores in the mitochondrial membrane.

By inhibiting Bcl-2, YC137 allows Bax and Bak to oligomerize and permeabilize the

mitochondrial outer membrane, leading to the release of cytochrome c and other pro-apoptotic

factors into the cytoplasm. This initiates a caspase cascade that culminates in apoptosis.[4]

Q4: Are there any known stability issues with YC137?

While specific stability data is limited, it is recommended to store YC137 as a solid at -20°C for

long-term storage. Stock solutions in DMSO should also be stored at -20°C or -80°C and

protected from light to minimize degradation. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide: YC137 Insolubility in
Aqueous Solutions
This guide provides a systematic approach to addressing precipitation issues encountered

when preparing YC137 for in vitro experiments.

Issue 1: YC137 precipitates when preparing a stock
solution.

Possible Cause: The chosen solvent is inappropriate, or the concentration is too high.

Solution:

Solvent Selection: Use anhydrous, high-purity DMSO for preparing the primary stock

solution.

Concentration: Do not exceed the recommended maximum stock concentrations (see

Table 1). For a 10 mM stock, dissolve 5.12 mg of YC137 (MW: 511.57 g/mol ) in 1 mL of

DMSO.

Dissolution Technique: To aid dissolution, warm the solution to 37°C for a short period and

vortex or sonicate.
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Issue 2: YC137 precipitates upon dilution in aqueous
buffer or cell culture medium.
This is a common phenomenon known as "salting out" or "solvent shock," where the rapid

change in solvent polarity causes the hydrophobic compound to fall out of solution.

Solution 1: Optimize DMSO Concentration

Final DMSO Concentration: Ensure the final concentration of DMSO in your experimental

medium is sufficient to maintain YC137 solubility but remains non-toxic to your cells. Most

cell lines can tolerate up to 0.5% DMSO, but it is crucial to determine the specific

tolerance of your cell line. Always include a vehicle control (medium with the same final

DMSO concentration) in your experiments.

Serial Dilutions: Perform serial dilutions of your high-concentration DMSO stock in your

aqueous buffer or medium. This gradual change in solvent polarity can help prevent

precipitation.

Solution 2: Employ Solubilizing Excipients (Requires Optimization)

Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic

molecules, increasing their aqueous solubility. Beta-cyclodextrins and their derivatives,

such as hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used.

General Protocol: Prepare a stock solution of the cyclodextrin in your aqueous buffer.

Add the YC137 DMSO stock solution to the cyclodextrin solution while vortexing. The

optimal molar ratio of cyclodextrin to YC137 will need to be determined empirically.

Surfactants: Surfactants can form micelles that encapsulate hydrophobic compounds,

increasing their solubility. Non-ionic surfactants like Tween® 80 or Pluronic® F-68 are

often used in cell culture applications at low, non-toxic concentrations (typically below

0.1%).

General Protocol: Prepare a stock solution of the surfactant in your aqueous buffer. Add

the YC137 DMSO stock to the surfactant solution. The appropriate surfactant and its

optimal concentration need to be determined experimentally.
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Solution 3: pH Adjustment (Compound Dependent)

The solubility of some compounds can be influenced by the pH of the solution. The effect

of pH on YC137 solubility is not well-documented. If the compound has ionizable groups,

adjusting the pH of the buffer might improve solubility. This approach requires careful

consideration as changes in pH can affect cell viability and the activity of the compound.

Data Presentation
Table 1: Solubility of YC137 in Organic Solvents

Solvent Concentration (Molar) Concentration (mg/mL)

DMSO 10 mM ~5.12 mg/mL

DMSO Not specified 5 mg/mL

Ethanol Not specified 5 mg/mL

Molecular Weight of YC137: 511.57 g/mol

Experimental Protocols
Protocol 1: Preparation of a 10 mM YC137 Stock Solution in DMSO

Materials:

YC137 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Weigh out 5.12 mg of YC137 powder and place it in a sterile microcentrifuge tube.

2. Add 1 mL of anhydrous, high-purity DMSO to the tube.
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3. Vortex the solution until the YC137 is completely dissolved. Gentle warming to 37°C or

brief sonication can be used to aid dissolution.

4. Store the 10 mM stock solution in aliquots at -20°C or -80°C, protected from light.

Protocol 2: Dosing Cells with YC137 and Avoiding Precipitation

Materials:

10 mM YC137 stock solution in DMSO

Pre-warmed cell culture medium

Sterile microcentrifuge tubes

Procedure:

1. Determine the final desired concentration of YC137 and the final acceptable DMSO

concentration for your experiment (e.g., ≤ 0.5%).

2. Perform serial dilutions of the 10 mM YC137 stock solution in pre-warmed cell culture

medium. For example, to achieve a final concentration of 10 µM with 0.1% DMSO:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock to 99 µL of medium

(results in 100 µM YC137 in 1% DMSO).

Add 10 µL of this 100 µM intermediate solution to 90 µL of medium in your cell culture

well to get a final concentration of 10 µM YC137 and 0.1% DMSO.

3. Add the final diluted YC137 solution to your cells and gently mix.

4. Always include a vehicle control (medium with the same final concentration of DMSO) in

your experimental setup.

Visualizations
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YC137 Mechanism of Action
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Caption: YC137 inhibits Bcl-2, leading to apoptosis.
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Troubleshooting YC137 Precipitation
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Caption: Workflow for troubleshooting YC137 precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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